Cas no 59715-29-6 (2-chloro-1-methyl-1H-pyrido[2,3-b]indole)
59715-29-6 structure
Product Name:2-chloro-1-methyl-1H-pyrido[2,3-b]indole
CAS No:59715-29-6
MF:C12H9ClN2
MW:216.666261434555
CID:1622385
PubChem ID:186725
Update Time:2025-04-21
2-chloro-1-methyl-1H-pyrido[2,3-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-methyl-1H-pyrido[2,3-b]indole
- 2-chloro-1-methylpyrido[2,3-b]indole
- 1H-Pyrido(2,3-b)indole, 2-chloro-1-methyl-
- DTXSID20975120
- 59715-29-6
- Oprea1_678429
-
- Inchi: 1S/C12H9ClN2/c1-15-11(13)7-6-9-8-4-2-3-5-10(8)14-12(9)15/h2-7H,1H3
- InChI Key: MWEIHQRCXLYWOI-UHFFFAOYSA-N
- SMILES: ClC1=CC=C2C3C=CC=CC=3N=C2N1C
Computed Properties
- Exact Mass: 216.04557
- Monoisotopic Mass: 216.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 15.6
2-chloro-1-methyl-1H-pyrido[2,3-b]indole Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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